Cas no 2503206-57-1 (5-(dimethylphosphoryl)-2-fluoropyridine)

• Product Name: 5-(dimethylphosphoryl)-2-fluoropyridine
• CAS No: 2503206-57-1
• MF: C₇H₉FNOP
• MW: 173.124625921249
• MDL: MFCD32695672
• CID: 4781993
• PubChem ID: 154727418
• Update Time: 2025-10-28

5-(dimethylphosphoryl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• (6-Fluoropyridin-3-yl)dimethylphosphine oxide
• 5-dimethylphosphoryl-2-fluoropyridine
• 5-(dimethylphosphoryl)-2-fluoropyridine

• MDL： MFCD32695672
• Inchi： 1S/C7H9FNOP/c1-11(2,10)6-3-4-7(8)9-5-6/h3-5H,1-2H3
• InChI Key： WJRBUXDUVIQJDH-UHFFFAOYSA-N
• SMILES： P(C)(C)(C1C=NC(=CC=1)F)=O

Computed Properties

• Exact Mass: 173.04057907 g/mol
• Monoisotopic Mass: 173.04057907 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 173.12
• XLogP3: 0.3
• Topological Polar Surface Area: 30

Additional information on 5-(dimethylphosphoryl)-2-fluoropyridine

Introduction to 5-(dimethylphosphoryl)-2-fluoropyridine (CAS No. 2503206-57-1)

5-(dimethylphosphoryl)-2-fluoropyridine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2503206-57-1, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both a fluoropyridine moiety and a dimethylphosphoryl group makes it a versatile intermediate in synthetic chemistry, particularly in the design of bioactive molecules.

The compound's structure, featuring a fluorine atom at the 2-position of the pyridine ring, enhances its lipophilicity and metabolic stability, which are crucial factors in drug design. The dimethylphosphoryl group contributes to its reactivity, enabling various chemical transformations that can be exploited in medicinal chemistry. These features make 5-(dimethylphosphoryl)-2-fluoropyridine a valuable building block for synthesizing more complex molecules with potential pharmacological activity.

In recent years, there has been growing interest in fluorinated heterocycles due to their enhanced binding affinity and selectivity towards biological targets. The fluoropyridine scaffold is particularly noteworthy for its role in developing kinase inhibitors, which are widely used in the treatment of cancers and inflammatory diseases. Research has shown that fluorine substitution can modulate the electronic properties of the molecule, leading to improved pharmacokinetic profiles. This has spurred extensive investigations into fluorinated pyridines as pharmacophores.

The dimethylphosphoryl group in 5-(dimethylphosphoryl)-2-fluoropyridine not only influences its synthetic utility but also contributes to its potential biological activity. Phosphorylated compounds are known to play a crucial role in cellular signaling pathways, making them attractive targets for drug development. The dimethylphosphoryl moiety can be further modified or incorporated into larger molecules to enhance specific interactions with biological receptors or enzymes. This flexibility makes it a promising candidate for exploring new therapeutic strategies.

Recent advancements in computational chemistry have enabled the rapid screening of molecular libraries for potential drug candidates. Virtual screening techniques have been employed to identify derivatives of 5-(dimethylphosphoryl)-2-fluoropyridine that exhibit enhanced binding affinity to target proteins. These studies have highlighted the compound's potential as a lead molecule for further optimization.

In addition to its applications in drug discovery, 5-(dimethylphosphoryl)-2-fluoropyridine has shown promise in materials science. Its unique electronic properties make it suitable for use in organic electronics, where fluorinated heterocycles are increasingly employed due to their stability and tunable conductivity. The integration of this compound into advanced materials could lead to innovative solutions in areas such as flexible electronics and energy storage devices.

The synthesis of 5-(dimethylphosphoryl)-2-fluoropyridine involves multi-step reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies, including transition metal-catalyzed reactions and flow chemistry techniques, have been utilized to improve the efficiency of these processes. These advancements not only enhance the accessibility of the compound but also contribute to sustainable chemical manufacturing practices.

The pharmacological potential of 5-(dimethylphosphoryl)-2-fluoropyridine has been explored through various preclinical studies. These investigations have focused on its interactions with enzymes and receptors involved in disease pathways. Preliminary results suggest that derivatives of this compound may exhibit inhibitory effects on targets relevant to cancer, inflammation, and neurodegenerative disorders. Further research is warranted to fully elucidate its therapeutic potential and develop safe and effective drug candidates based on this scaffold.

The growing body of evidence supporting the utility of fluorinated pyridines underscores the importance of compounds like 5-(dimethylphosphoryl)-2-fluoropyridine in modern drug discovery. As our understanding of molecular interactions continues to evolve, new opportunities will arise for leveraging this versatile intermediate in the development of next-generation therapeutics. The combination of computational modeling, synthetic chemistry innovations, and biological assays will be essential in realizing these goals.